Cas no 921799-46-4 (methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate
• CAS No: 921799-46-4
• MF: C₂₀H₁₅NO₅S
• MW: 381.401804208755
• CID: 6278654
• PubChem ID: 40888523
• Update Time: 2025-08-02

methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate
• methyl 3-[(7-methoxy-1-benzofuran-2-carbonyl)amino]-1-benzothiophene-2-carboxylate
• 921799-46-4
• F2265-0130
• methyl 3-(7-methoxybenzofuran-2-carboxamido)benzo[b]thiophene-2-carboxylate
• AKOS024633650

• Inchi： 1S/C20H15NO5S/c1-24-13-8-5-6-11-10-14(26-17(11)13)19(22)21-16-12-7-3-4-9-15(12)27-18(16)20(23)25-2/h3-10H,1-2H3,(H,21,22)
• InChI Key： FZPQKZDJRKIBLZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CC=CC1=2)NC(C1=CC2C=CC=C(C=2O1)OC)=O

Computed Properties

• Exact Mass: 381.06709375g/mol
• Monoisotopic Mass: 381.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 106Ų

Additional information on methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate

Methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 921799-46-4, commonly referred to as methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a benzofuran moiety and a benzothiophene ring system, both of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate in the field of materials science, particularly in the development of advanced materials for electronic applications. The compound's ability to form stable molecular assemblies makes it a promising candidate for use in organic semiconductors and optoelectronic devices. Researchers have demonstrated that the compound exhibits excellent charge transport properties, which are essential for high-performance electronic devices.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more feasible for large-scale production. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient alternative to traditional methods.

The chemical structure of methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate plays a crucial role in its biological activity. The presence of the methoxy group on the benzofuran ring enhances the compound's solubility in organic solvents, which is beneficial for its application in drug delivery systems. Additionally, the amide linkage between the benzofuran and benzothiophene moieties contributes to the compound's stability and bioavailability.

Recent research has also focused on the potential of this compound as an anticancer agent. Studies have shown that methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for anticancer drug development. The compound's ability to inhibit key enzymes involved in cancer cell proliferation has been extensively studied, with encouraging results reported in preclinical models.

Furthermore, the compound has shown potential in the field of inflammation and immunology. Research indicates that methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate possesses anti-inflammatory properties, which could be harnessed for the development of novel therapeutic agents for inflammatory diseases such as arthritis and inflammatory bowel disease.

In terms of environmental impact, the compound's biodegradability and eco-toxicity have been assessed in recent studies. Results suggest that the compound is not inherently toxic to aquatic organisms under normal usage conditions, making it suitable for applications where environmental safety is a concern.

The versatility of methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate extends to its use in polymer science. The compound has been employed as a building block for synthesizing novel polymeric materials with tailored properties, such as improved mechanical strength and thermal stability. These materials hold promise for use in aerospace, automotive, and construction industries.

In conclusion, methyl 3-(7-methoxy-1-benzofuran-2-amido)-1-benzothiophene-2-carboxylate (CAS No. 921799-46-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, coupled with its diverse range of applications, positions it as an important molecule in contemporary research and development efforts.